Cas no 64898-02-8 (2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2-methyl-2-(4-methyl-3-penten-1-yl)-7-propyl-, (-)-)

• Product Name: 2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2-methyl-2-(4-methyl-3-penten-1-yl)-7-propyl-, (-)-
• CAS No: 64898-02-8
• Molecular Formula: C₂₀H₂₆O₄
• Molecular Weight: 330.41804
• CID: 517833
• PubChem ID: 11110322

2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2-methyl-2-(4-methyl-3-penten-1-yl)-7-propyl-, (-)- Properties

Names and Identifiers

• 2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2-methyl-2-(4-methyl-3-penten-1-yl)-7-propyl-, (-)-
• (-)-5-Hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-7-propyl-2H-1-benzopyran-6-carboxylic acid
• 5-hydroxy-2-methyl-2-(4-methylpent-3-enyl)-7-propylchromene-6-carboxylic acid
• 2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-7-propyl-, (-)- (9CI)
• Cannabichromevarinic acid
• 64898-02-8
• 2H-1-Benzopyran-6-carboxylic acid, 5-hydroxy-2-methyl-2-(4-methyl-3-pentenyl)-7-propyl-, (-)-
• SCHEMBL13214114
• CBCVA
• DMV4K7ENG6
• Cannabichromevarinic acid (CBCVA) 100 microg/mL in Acetonitrile
• (+/-)-Cannabichromevarinic Acid (CRM)
• BC177462
• DTXSID10455582
• 2H-1-Benzopyran-6-carboxylic acid, 5-hydroxy-2-methyl-2-(4-methyl-3-penten-1-yl)-7-propyl-, (-)-
• UNII-DMV4K7ENG6
• 1628112-69-5
• (+/-)-Cannabichromevarinic Acid; 5-Hydroxy-2-methyl-2-(4-methyl-3-penten-1-yl)-7-propyl-2H-1-benzopyran-6-carboxylic acid; CBCVA; (+/-)-Cannabichromevarinic Acid
• CHEMBL4875095
• Cannabichromevarinic acid (CBCVA) 1000 microg/mL in Acetonitrile
• 5-Hydroxy-2-methyl-2-(4-methylpent-3-en-1-yl)-7-propyl-2H-1-benzopyran-6-carboxylic acid

• InChIKey： OIVPAQDCMDYIIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H26O4/c1-5-7-14-12-16-15(18(21)17(14)19(22)23)9-11-20(4,24-16)10-6-8-13(2)3/h8-9,11-12,21H,5-7,10H2,1-4H3,(H,22,23)
• SMILES： CCCC1=CC2=C(C=CC(O2)(C)CCC=C(C)C)C(=C1C(=O)O)O

Computed Properties

• Exact Mass: 330.18318
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 330.18310931g/mol
• Heavy Atom Count: 24
• Complexity: 506
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives